4-Cyclopropoxy-3-isopropoxyaniline

• Molecular Formula: C12H17NO2
• Molecular Weight: 207.27 g/mol
• IUPAC Name: 4-cyclopropyloxy-3-propan-2-yloxyaniline
• InChI: InChI=1S/C12H17NO2/c1-8(2)14-12-7-9(13)3-6-11(12)15-10-4-5-10/h3,6-8,10H,4-5,13H2,1-2H3
• InChI Key: OMFZVMQPSWABPU-UHFFFAOYSA-N
• Canonical SMILES: CC(C)OC1=C(C=CC(=C1)N)OC2CC2

Description

4-Cyclopropoxy-3-isopropoxyaniline is a substituted aniline derivative featuring cyclopropoxy and isopropoxy functional groups at the 4- and 3-positions of the aromatic ring, respectively. This compound is of interest in medicinal chemistry and materials science due to its unique steric and electronic properties imparted by the cyclopropane and isopropyl ether moieties. While its specific applications are still under investigation, structural analogs of this compound are often explored as intermediates in the synthesis of pharmaceuticals, agrochemicals, or ligands for catalysis.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-Cyclopropoxy-3-isopropoxyaniline typically involves the reaction of 4-cyclopropoxyaniline with isopropyl bromide under basic conditions. The reaction is carried out in the presence of a base such as potassium carbonate in a suitable solvent like dimethylformamide (DMF). The reaction mixture is heated to facilitate the substitution reaction, resulting in the formation of 4-Cyclopropoxy-3-isopropoxyaniline .

Industrial Production Methods

Industrial production of 4-Cyclopropoxy-3-isopropoxyaniline follows similar synthetic routes but on a larger scale. The process involves the use of large reactors and optimized reaction conditions to ensure high yield and purity of the product. The reaction parameters such as temperature, pressure, and reaction time are carefully controlled to achieve the desired outcome .

Chemical Reactions Analysis

Types of Reactions

4-Cyclopropoxy-3-isopropoxyaniline undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents like potassium permanganate or hydrogen peroxide to form corresponding quinones.

Reduction: Reduction reactions can be carried out using reducing agents such as sodium borohydride or lithium aluminum hydride to form amines.

Substitution: The compound can undergo nucleophilic substitution reactions, where the cyclopropoxy or isopropoxy groups can be replaced by other nucleophiles.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Sodium borohydride in methanol.

Substitution: Potassium carbonate in dimethylformamide (DMF) for nucleophilic substitution.

Major Products Formed

Oxidation: Quinones.

Reduction: Amines.

Substitution: Various substituted anilines depending on the nucleophile used.

Scientific Research Applications

4-Cyclopropoxy-3-isopropoxyaniline has several applications in scientific research:

Chemistry: Used as an intermediate in the synthesis of complex organic molecules.

Biology: Studied for its potential biological activities and interactions with biological molecules.

Medicine: Investigated for its potential therapeutic properties and as a precursor for drug development.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 4-Cyclopropoxy-3-isopropoxyaniline involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, altering their activity and leading to various biological effects. The exact pathways and targets depend on the specific application and context of use .

Comparison with Similar Compounds

Limitations of Available Data

For example:

• Toxicological Gaps: Both 3-Methyl-L-tyrosine and 3-cyclohexylindeno[3,2-c]pyrazol-4-hydrazone lack thorough toxicological evaluations , implying similar uncertainties for the target compound.
• Physicochemical Data : Experimental data (e.g., melting point, stability) for 4-Cyclopropoxy-3-isopropoxyaniline are absent in the provided sources, requiring estimation via computational models.